1-[4-(3-ethylphenoxy)butyl]pyrrolidine

• IUPAC Name: 1-[4-(3-ethylphenoxy)butyl]pyrrolidine
• InChI: InChI=1S/C16H25NO/c1-2-15-8-7-9-16(14-15)18-13-6-5-12-17-10-3-4-11-17/h7-9,14H,2-6,10-13H2,1H3
• InChI Key: QYPZARWYPZKVGJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)OCCCCN2CCCC2
• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol

Description

1-[4-(3-ethylphenoxy)butyl]pyrrolidine is a chemical compound that is commonly referred to as PB-22. It is a synthetic cannabinoid that was first synthesized in 2012. PB-22 is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201. It is a potent agonist of the CB1 and CB2 receptors, which are the primary targets of the endocannabinoid system. PB-22 has been the subject of numerous scientific studies due to its potential applications in various fields.

Mechanism of Action

PB-22 exerts its effects by binding to the CB1 and CB2 receptors, which are the primary targets of the endocannabinoid system. The endocannabinoid system is involved in various physiological processes, such as pain sensation, mood regulation, and immune function. PB-22 has been shown to have a high affinity for the CB1 receptor, which is primarily located in the central nervous system. When PB-22 binds to the CB1 receptor, it activates a signaling pathway that leads to the release of various neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects
PB-22 has been shown to have various biochemical and physiological effects. In vitro studies have shown that PB-22 has potent analgesic and anti-inflammatory properties. Additionally, PB-22 has been shown to have anxiolytic and antipsychotic effects. In vivo studies have shown that PB-22 can reduce pain sensitivity in animal models of neuropathic pain. Additionally, PB-22 has been shown to reduce anxiety-like behavior in animal models of anxiety.

Advantages and Limitations for Lab Experiments

PB-22 has several advantages for lab experiments. It is a potent agonist of the CB1 and CB2 receptors, which makes it a useful tool for studying the endocannabinoid system. Additionally, PB-22 is relatively easy to synthesize and purify, which makes it readily available for research purposes. However, PB-22 also has several limitations for lab experiments. It has a relatively short half-life, which makes it difficult to study its long-term effects. Additionally, PB-22 has been shown to have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on PB-22. One area of research is the development of PB-22 derivatives that have improved pharmacological properties. For example, researchers could develop PB-22 derivatives that have a longer half-life or that are more selective for the CB1 or CB2 receptors. Additionally, researchers could investigate the potential therapeutic applications of PB-22 and its derivatives. For example, PB-22 derivatives could be developed as novel analgesics or anxiolytics. Finally, researchers could investigate the potential adverse effects of PB-22 and its derivatives, such as their potential to cause addiction or other long-term health effects.
Conclusion
In conclusion, PB-22 is a synthetic cannabinoid that has been the subject of numerous scientific studies. It has potent analgesic, anti-inflammatory, anxiolytic, and antipsychotic properties, which make it a potential candidate for the treatment of various conditions. PB-22 exerts its effects by binding to the CB1 and CB2 receptors, which are the primary targets of the endocannabinoid system. PB-22 has several advantages for lab experiments, such as its potency and ease of synthesis. However, it also has several limitations, such as its short half-life and off-target effects. There are several future directions for research on PB-22, including the development of PB-22 derivatives with improved pharmacological properties and the investigation of its potential therapeutic applications.

Synthesis Methods

The synthesis of PB-22 involves the reaction of 4-(3-ethylphenoxy)butylamine with a pyrrolidine derivative. The reaction is typically carried out in the presence of a catalyst and a solvent. The resulting product is purified using various techniques, such as column chromatography and recrystallization. The synthesis of PB-22 is relatively straightforward and can be performed using standard laboratory equipment.

Scientific Research Applications

PB-22 has been the subject of numerous scientific studies due to its potential applications in various fields. One of the primary areas of research has been in the field of pharmacology. PB-22 has been shown to have potent analgesic and anti-inflammatory properties, which make it a potential candidate for the treatment of various pain conditions. Additionally, PB-22 has been shown to have anxiolytic and antipsychotic effects, which make it a potential candidate for the treatment of anxiety and schizophrenia.